Cas no 1891991-79-9 (1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid)

• Product Name: 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid
• CAS No: 1891991-79-9
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5906951
• PubChem ID: 117346778
• Update Time: 2025-05-20

1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid
• 1891991-79-9
• EN300-1758422
• 1-[4-(dimethylamino)-3-fluorophenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H16FNO2/c1-15(2)11-5-4-9(8-10(11)14)13(12(16)17)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3,(H,16,17)
• InChI Key： DWYOQDFQVDRHGM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(=O)O)CCC1)N(C)C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid

Professional Introduction to 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic Acid (CAS No. 1891991-79-9)

1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid (CAS No. 1891991-79-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various biochemical applications. The presence of both an amine group and a fluorine substituent in its molecular structure imparts distinct chemical properties, which are highly relevant in the development of novel therapeutic agents.

The molecular structure of 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a phenyl group at the 3-position and a dimethylamino group at the 4-position, with an additional carboxylic acid moiety at the 1-position. This arrangement not only contributes to the compound's stability but also enhances its potential for interaction with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and binding affinities, making it a valuable feature in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The incorporation of fluorine into drug molecules can lead to improved pharmacokinetic properties, such as enhanced bioavailability and longer half-life. Furthermore, fluorine atoms can influence the electronic properties of the molecule, thereby affecting its binding interactions with biological receptors. This has led to extensive research into fluorinated derivatives as candidates for treating various diseases, including cancer and neurological disorders.

One of the most compelling aspects of 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid is its potential as a building block for more complex drug molecules. Its structural features allow for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, the carboxylic acid group can be used to form esters or amides, while the amine group can be modified to introduce other pharmacophores. Such flexibility makes this compound an invaluable asset in medicinal chemistry.

The synthesis of 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom is particularly critical and often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this goal, highlighting the compound's synthetic complexity and sophistication.

Recent studies have begun to explore the biological activity of 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid and its derivatives. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathways. For example, research has indicated that derivatives of this molecule may have potential applications in anti-inflammatory therapy by modulating cytokine production and immune responses. Additionally, its structural motif has been investigated for its interactions with neurotransmitter receptors, raising possibilities for applications in neuropharmacology.

The role of computational chemistry in studying 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's behavior in biological systems and identifying potential binding sites on target proteins. These simulations provide valuable insights into how the molecule might interact with biological targets, guiding experimental efforts and accelerating the drug discovery process.

In conclusion, 1-4-(dimethylamino)-3-fluorophenylcyclobutane-1-carboxylic acid (CAS No. 1891991-79-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile tool for developing novel therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.